Cas no 1361880-85-4 (6-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 6-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1361880-85-4
• MF: C₉H₅F₃N₂O₃
• MW: 246.142812490463
• CID: 4911598
• Update Time: 2025-08-04

6-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H5F3N2O3/c10-9(11,12)17-7-2-1-5(4-13)14-6(7)3-8(15)16/h1-2H,3H2,(H,15,16)
• InChI Key： KTJXEFIKIDNJGP-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C#N)N=C1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 1.6
• Topological Polar Surface Area: 83.2

Additional information on 6-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid

Introduction to 6-Cyano-3-(trifluoromethoxy)pyridine-2-acetic Acid (CAS No. 1361880-85-4)

6-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1361880-85-4, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both cyano and trifluoromethoxy functional groups imparts distinct reactivity and biological activity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 6-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid consists of a pyridine core substituted with a cyano group at the 6-position and a trifluoromethoxy group at the 3-position, along with a carboxylic acid moiety at the 2-position. This arrangement contributes to its versatility in chemical transformations and biological interactions. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are crucial factors in drug design.

In recent years, there has been growing interest in the development of fluorinated pyridines due to their enhanced pharmacokinetic properties. Studies have demonstrated that compounds containing trifluoromethoxy groups often exhibit improved bioavailability and reduced susceptibility to enzymatic degradation. This has led to their incorporation into a wide range of drug candidates, particularly in the treatment of inflammatory diseases and cancer.

The cyano group in 6-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid also plays a critical role in its reactivity. Cyano groups can participate in various chemical reactions, including nucleophilic addition and condensation reactions, making them valuable for constructing more complex molecular architectures. This reactivity has been exploited in the synthesis of heterocyclic compounds, which are prevalent in many biologically active molecules.

Recent research has highlighted the potential of 6-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By targeting kinases with selective inhibitors, it is possible to modulate these processes and alleviate disease symptoms. The structural features of this compound make it an attractive scaffold for designing such inhibitors.

The carboxylic acid moiety at the 2-position of 6-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid further enhances its utility as a synthetic building block. Carboxylic acids can be readily converted into other functional groups, such as esters, amides, and acyl chlorides, through standard chemical transformations. This flexibility allows for the facile introduction of additional pharmacophores or modifications to optimize biological activity.

In conclusion, 6-Cyano-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1361880-85-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.